Cas no 143945-65-7 (2-amino-5-bromo-4-fluoro-benzoic acid)

• Product Name: 2-amino-5-bromo-4-fluoro-benzoic acid
• CAS No: 143945-65-7
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD06409112
• CID: 890099
• PubChem ID: 28827257
• Update Time: 2025-05-23

2-amino-5-bromo-4-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-4-fluorobenzoic acid
• 2-Amino-5-bromo-4-fluoro-benzoic acid
• 2-Amino-5-bromo-4-fluorobenzoicacid
• Benzoic acid, 2-amino-5-bromo-4-fluoro-
• RPHQHEBXMAGQKB-UHFFFAOYSA-N
• SBB098161
• Benzoicacid,2-amino-5-bromo-4-fluoro-
• AK326286
• AB0073732
• Z1649677758
• 2-Amino-4-fluoro-5-bromo-benzoic acid
• DTXSID90651707
• Z1029457826
• CS-0041760
• AC-9115
• EN300-65910
• MFCD06409112
• AKOS025402440
• SCHEMBL994342
• J-007884
• SY045418
• SB33639
• 143945-65-7
• PS-7677
• 2-amino-5-bromo-4-fluoro-benzoic acid

• MDL： MFCD06409112
• Inchi： 1S/C7H5BrFNO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key： RPHQHEBXMAGQKB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 232.94900
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.1

Experimental Properties

• Color/Form: Solid
• Melting Point: 215-217 °C
• Boiling Point: 343.6℃ at 760 mmHg
• PSA: 63.32000
• LogP: 2.44980

2-amino-5-bromo-4-fluoro-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-5-bromo-4-fluoro-benzoic acid

Introduction to 2-amino-5-bromo-4-fluoro-benzoic acid (CAS No. 143945-65-7) and Its Emerging Applications in Chemical Biology and Medicine

2-amino-5-bromo-4-fluoro-benzoic acid, identified by the chemical identifier CAS No. 143945-65-7, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and biological activities. This benzoic acid derivative, characterized by the presence of an amino group, a bromine atom, and a fluorine substituent, exhibits promising potential in the development of novel therapeutic agents and biochemical probes.

The structural motif of 2-amino-5-bromo-4-fluoro-benzoic acid positions it as a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. The combination of the amino group, which can participate in hydrogen bonding interactions, and the halogen atoms (bromine and fluorine), which can engage in π-stacking and halogen bonding, makes this compound particularly interesting for drug discovery applications. Recent studies have highlighted its utility in the synthesis of inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, 2-amino-5-bromo-4-fluoro-benzoic acid has been explored as a key intermediate in the development of small-molecule drugs. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown inhibitory activity against tyrosine kinases, suggesting their potential as lead compounds for further optimization.

One of the most compelling aspects of 2-amino-5-bromo-4-fluoro-benzoic acid is its role in biochemical research. The compound has been utilized as a fluorescent probe in cell imaging studies, where its fluorine substituent enhances its photophysical properties. Researchers have employed this probe to study protein-protein interactions and to track cellular processes with high precision. The bromine atom also contributes to its utility as a handle for further chemical modifications, enabling the creation of labeled probes for biochemical assays.

The pharmaceutical industry has been particularly interested in 2-amino-5-bromo-4-fluoro-benzoic acid due to its potential as a building block for next-generation therapeutics. Its structural features make it an ideal candidate for generating molecules with improved pharmacokinetic profiles. For example, modifications to the benzoic acid core have led to compounds with enhanced solubility and bioavailability, which are essential for clinical efficacy. Additionally, computational studies have predicted that derivatives of this compound may exhibit favorable metabolic stability, further supporting their therapeutic potential.

Recent advances in synthetic methodologies have expanded the synthetic toolbox for 2-amino-5-bromo-4-fluoro-benzoic acid, enabling researchers to access novel derivatives with tailored biological activities. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups while maintaining the integrity of the core benzoic acid scaffold. These techniques have allowed for the rapid generation of libraries of compounds that can be screened for biological activity.

The use of 2-amino-5-bromo-4-fluoro-benzoic acid in drug discovery is not limited to oncology; it has also shown promise in addressing neurological disorders. Studies indicate that certain derivatives of this compound can modulate neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the electronic properties of the molecule through strategic functionalization has been key to unlocking these therapeutic applications.

In conclusion, 2-amino-5-bromo-4-fluoro-benzoic acid (CAS No. 143945-65-7) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and broad range of biological activities make it an invaluable tool for researchers developing new therapeutics. As our understanding of its pharmacological properties continues to grow, we can expect to see further innovations leveraging this versatile compound.